Cas no 16593-81-0 (4-(2-Pyridylazo)resorcinol monosodium salt hydrate -)

• Product Name: 4-(2-Pyridylazo)resorcinol monosodium salt hydrate -
• CAS No: 16593-81-0
• MF: C₁₁H₁₀N₃NaO₃
• MW: 255.205173015594
• MDL: MFCD00150712
• CID: 87716
• PubChem ID: 24850727
• Update Time: 2025-04-18

4-(2-Pyridylazo)resorcinol monosodium salt hydrate - Chemical and Physical Properties

Names and Identifiers

• 4-(2-Pyridylazo)resorcinol monosodium saltmonohydrate
• PAR-Na
• 4-(2-Pyridylazo)resorcinol monosodium salt hydrate
• 4-(2-Pyridylazo)resorcinol monosodium salt
• 4-(2-PYRIDYLAZO)-RESORCINOL, MONOSODIUM SALT MONOHYDRATE, REAGENT GRADE
• 4-(2-Pyridylazo)resorcinolmonosodiumsaltmonohydra
• P.A.R. Monosodium ACS
• PAR
• PAR hydrate monosodium salt
• PAR MONOSODIUM SALT
• PAR MONOSODIUM SALT HYDRATE
• PAR sodiuM salt
• PAR WATER SOLUBLE
• PAR,Monosodium Salt,Reagent
• PAR,MONOSODIUMSALT,REAGENT,ACS
• PAR-NA HYDRATE
• PAR, Monosodium Salt, Reagent
• PAR hydrate monosodium salt
• ARONIS023307
• 2-(2-Pyridinylazo)-5-(sodiooxy)phenol
• ST45052812
• sodium 3-hydroxy-4-(2-pyridinyldiazenyl)benzenolate
• 4-(2-pyridyldiazenyl)benzene-1,3-diol, sodium salt
• sodium;5-hydroxy-2-(pyridin-2-yldiazenyl)phenolate;hydrate
• FT-0616558
• 4-(2-pyridylazo)-resorcinol monosodium salt monohydrate
• 1,3-Benzenediol, 4-[2-(2-pyridinyl)diazenyl]-, sodium salt, hydrate (1:1:1)
• 4-(2-PYRIDYLAZO)RESORCINOLMONOSODIUMSALTHYDRATE
• sodium (E)-5-hydroxy-2-(pyridin-2-yldiazenyl)phenolate hydrate
• MFCD00150712
• 4-(2-Pyridylazo)resorcinol monosodium salt monohydrate
• 16593-81-0
• sodium 3-hydroxy-4-[(1E)-2-(pyridin-2-yl)diazen-1-yl]benzen-1-olate hydrate
• Sodium 3-oxo-4-[2-(pyridin-2-yl)hydrazinylidene]cyclohexa-1,5-dien-1-olate--water (1/1/1)
• 4-(2-pyridylazo) resorcinol monosodium salt hydrate
• sodium (E)-3-hydroxy-4-(pyridin-2-yldiazenyl)phenolate hydrate
• DTXSID00937140
• AKOS024370833
• DB-043637
• RJULJOFSBCDEDQ-UHFFFAOYSA-M
• 4-(2-Pyridylazo)resorcinol monosodium salt hydrate -

• MDL： MFCD00150712
• Inchi： 1S/C11H9N3O2.Na.H2O/c15-8-4-5-9(10(16)7-8)13-14-11-3-1-2-6-12-11;;/h1-7,15-16H;;1H2/q;+1;/p-1/b14-13+;;
• InChI Key： KMHFHNVYQMFVAN-QDBORUFSSA-M
• SMILES： [Na+].OC1C=C(C=CC=1/N=N/C1C=CC=CN=1)[O-].O
• BRN： 3825637

Computed Properties

• Exact Mass: 255.06200
• Monoisotopic Mass: 215.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300°C
• PH: 9.8 (10g/l, H2O, 20℃)
• Solubility: 38g/l
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases, strong acids, acid chlorides, acid anhydrides.
• PSA: 90.13000
• LogP: 3.28210
• Sensitiveness: Sensitive to light
• Solubility: Not determined

4-(2-Pyridylazo)resorcinol monosodium salt hydrate - Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Store at +5°C to +30°C.